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Compound of Interest

Compound Name:
(2-Bromopyridin-3-

yl)methanamine

Cat. No.: B1342914 Get Quote

An In-depth Technical Guide to the Safety and Handling of (2-Bromopyridin-3-
yl)methanamine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is

based on available safety data for (2-Bromopyridin-3-yl)methanamine and structurally

related compounds. It is not a substitute for a formal risk assessment or the official Safety Data

Sheet (SDS) provided by the supplier. Always consult the most current SDS for the specific

product you are using and adhere to all institutional and governmental safety regulations.

Chemical Identification
This guide pertains to (2-Bromopyridin-3-yl)methanamine, a chemical intermediate often

used in the synthesis of more complex molecules in pharmaceutical and chemical research.
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Identifier Value

Chemical Name (2-Bromopyridin-3-yl)methanamine

Synonyms 2-Bromo-3-pyridinemethanamine

CAS Number 205744-15-6[1]

Molecular Formula C₆H₇BrN₂[1]

Molecular Weight 187.04 g/mol [1]

Structure alt text

Hazard Identification and Classification
While a comprehensive, peer-reviewed toxicity profile for (2-Bromopyridin-3-yl)methanamine
is not readily available, data from SDSs of closely related bromopyridine derivatives indicate

significant potential hazards. The following GHS classifications are extrapolated from these

related compounds and should be considered provisional until a specific SDS for CAS No.

205744-15-6 is consulted.

GHS Classification Summary (Based on Related Compounds)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / 4
H301: Toxic if swallowed /

H302: Harmful if swallowed[2]

Acute Toxicity, Dermal Category 2 H310: Fatal in contact with skin

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Irritation Category 2A / 1

H319: Causes serious eye

irritation / H318: Causes

serious eye damage[2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3]

Flammable Liquids Category 4 H227: Combustible liquid

GHS Label Elements

Pictograms:

(Acute Toxicity - Fatal or Toxic)

(Skin/Eye Irritation, Respiratory Irritation, Harmful)

Signal Word:Danger[2]

Hazard and Precautionary Statements
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Type Code Statement

Hazard H301 Toxic if swallowed.

H310 Fatal in contact with skin.

H315 Causes skin irritation.[2][3]

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.[2][3]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2]

P262
Do not get in eyes, on skin, or

on clothing.

P264
Wash skin thoroughly after

handling.[2][3]

P270
Do not eat, drink or smoke

when using this product.[2][3]

P280

Wear protective gloves/ eye

protection/ face protection.[2]

[3]

P301+P310

IF SWALLOWED: Immediately

call a POISON

CENTER/doctor.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[2]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]
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P405 Store locked up.[2][3]

P501

Dispose of contents/container

to an approved waste disposal

plant.[4][5]

Physical and Chemical Properties
Quantitative physical and chemical data for (2-Bromopyridin-3-yl)methanamine are limited.

The following table includes data for related compounds to provide a general understanding.

Property Value (for related bromopyridines)

Boiling Point 192 - 194 °C (for 2-Bromopyridine)

Flash Point
Combustible, forms explosive mixtures with air

on intense heating.

Stability Stable under standard ambient conditions.

Incompatible Materials Strong oxidizing agents, Strong acids.[6][7]

Hazardous Decomposition Products
Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO₂), Hydrogen halides.[5][6]

Experimental Protocols: Safe Handling and Use
The following protocols are generalized for handling a hazardous chemical like (2-
Bromopyridin-3-yl)methanamine in a research laboratory.

Engineering Controls
Primary Control: All manipulations of (2-Bromopyridin-3-yl)methanamine (weighing,

transfers, reaction setup) must be performed inside a certified chemical fume hood to

prevent inhalation of vapors or dust.[3][6]

Ventilation: Ensure the fume hood has adequate airflow and is functioning correctly before

starting work.
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Safety Equipment: A safety shower and eyewash station must be readily accessible and

tested regularly.[2][5]

Personal Protective Equipment (PPE)
A risk assessment should guide the selection of PPE. The minimum required PPE includes:

Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to EN166

(EU) or NIOSH (US). A face shield may be required for splash hazards.[2][8]

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). Check the

manufacturer's breakthrough time data. Dispose of contaminated gloves immediately.

Lab Coat: Wear a flame-resistant lab coat with long sleeves. Ensure it is fully buttoned.

Clothing: Do not wear shorts or open-toed shoes.

Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside a

fume hood (e.g., during a large spill), a full-face respirator with an appropriate cartridge is

necessary.[8]

Handling and Storage Protocol
Receiving: Upon receipt, inspect the container for damage. Store in a cool, dry, and well-

ventilated area away from incompatible materials.[4][5][6] The substance should be stored

locked up or in an area accessible only to authorized personnel.[2][3]

Weighing: Weigh the compound in a fume hood. Use a disposable weighing boat to minimize

contamination of balances.

Transfers: Use a spatula for solid transfers or a calibrated pipette for liquids. Perform all

transfers over a tray or secondary containment to catch any spills.

Reactions: Set up reactions in a fume hood. Ensure all glassware is properly clamped and

secure. If heating, use a controlled heating mantle and monitor the reaction closely. Keep

away from open flames, hot surfaces, and sources of ignition.[6]
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Post-Handling: After handling, wash hands and any exposed skin thoroughly.[2][3][4]

Decontaminate all work surfaces and equipment.

Storage: Keep the container tightly closed when not in use.[4][5][6] Store in a designated,

labeled, and secure location.

Emergency Procedures and First Aid
Spill Response

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated (fume hood).

Control: Remove all sources of ignition.[6]

Absorb: For small spills, absorb with an inert, non-combustible material (e.g., sand,

vermiculite).[6] Do not use combustible materials like sawdust.

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[6]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent (e.g., soap and

water), collecting the cleaning materials for disposal as hazardous waste.

Large Spills: For large spills, evacuate the area and contact your institution's emergency

response team immediately.

First Aid Measures
Immediate medical attention is required for any significant exposure.[7] Show the Safety Data

Sheet to the attending physician.[7]
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[2][4][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[4][7] Due to the

potential for fatal skin absorption, seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4][7] Remove contact

lenses if present and easy to do.[4] Seek

immediate medical attention from an

ophthalmologist.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2] If the person is conscious, give two

glasses of water to drink. Never give anything

by mouth to an unconscious person. Call a

poison control center or doctor immediately.[4]

[7]

Waste Disposal
Collection: All waste containing (2-Bromopyridin-3-yl)methanamine, including empty

containers, contaminated PPE, and spill cleanup materials, must be collected in a

designated and properly labeled hazardous waste container.

Regulations: Do not mix with other waste. Disposal must be carried out by a licensed waste

disposal company in accordance with all local, regional, and national regulations. Do not

empty into drains or release into the environment.[6]

Visualized Workflows and Relationships
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Safe Handling Workflow

Preparation

Handling

Cleanup & Disposal

Storage

1. Risk Assessment & SDS Review

2. Don Correct PPE

3. Verify Engineering Controls
(Fume Hood, Eyewash)

4. Weigh/Measure in Fume Hood

5. Transfer to Reaction Vessel

6. Conduct Experiment

7. Decontaminate Work Area

8. Segregate Hazardous Waste

9. Doff PPE Correctly 11. Store in Secure Location

10. Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: General workflow for safely handling (2-Bromopyridin-3-yl)methanamine in a

laboratory setting.

Emergency Response Logic

Exposure Occurs

What is the route
of exposure?

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Rescue Breathing if Needed

Remove Contaminated Clothing
Wash with Soap & Water (15 min)

Rinse with Water (15 min)
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek IMMEDIATE
Medical Attention

(Bring SDS)

Click to download full resolution via product page

Caption: Decision-making flowchart for first aid response to an accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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